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Compound of Interest

Compound Name: Cy7.5 maleimide

Cat. No.: B12395584

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cy7.5 maleimide, a near-infrared

(NIR) fluorescent dye crucial for a variety of research and drug development applications. This

document details its physicochemical properties, outlines a typical experimental workflow for

biomolecule conjugation, and presents key data in a clear, accessible format.

Core Properties of Cy7.5 Maleimide and its
Sulfonated Form
Cy7.5 maleimide is a thiol-reactive dye that enables the fluorescent labeling of biomolecules

containing sulfhydryl groups, such as proteins and peptides. Its fluorescence in the near-

infrared spectrum makes it an ideal candidate for in-vivo imaging, as it minimizes interference

from tissue autofluorescence. A sulfonated version, sulfo-Cy7.5 maleimide, offers increased

hydrophilicity.

Below is a summary of the key quantitative data for both standard and sulfonated Cy7.5
maleimide:
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Property Cy7.5 Maleimide sulfo-Cy7.5 Maleimide

Molecular Weight 807.46 g/mol [1][2]
1205.52 g/mol [3] (as

potassium salt)

Molecular Formula C₅₁H₅₅ClN₄O₃[2] C₅₁H₅₁K₃N₄O₁₅S₄[4]

Excitation Maximum (λmax) ~788 nm[2] ~788 nm[4]

Emission Maximum (λmax) ~808 nm[2] ~797 nm[4]

Extinction Coefficient 223,000 L⋅mol⁻¹⋅cm⁻¹[2] 222,000 L⋅mol⁻¹⋅cm⁻¹[4]

Quantum Yield 0.10[2] 0.21[4]

Solubility
Soluble in organic solvents

(DMSO, DMF)[1][2]

Good solubility in water, DMF,

DMSO[3][4]

CAS Number 2270866-73-2[1][2][5] Not specified

Experimental Protocol: Labeling of Proteins with
Cy7.5 Maleimide
The following is a generalized protocol for the conjugation of Cy7.5 maleimide to a protein.

Note that optimal conditions, such as dye-to-protein ratio and reaction time, may need to be

determined empirically for each specific application.

Materials:

Protein of interest containing free sulfhydryl groups in a suitable buffer (e.g., phosphate-

buffered saline, pH 7.2-7.5).

Cy7.5 maleimide.

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Size-exclusion chromatography column (e.g., Sephadex G-25) for purification.

Procedure:
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Protein Preparation: If the protein of interest does not have free sulfhydryl groups, it may be

necessary to reduce disulfide bonds using a reducing agent like dithiothreitol (DTT). If DTT is

used, it must be removed prior to the addition of the maleimide dye.

Dye Preparation: Immediately before use, dissolve Cy7.5 maleimide in anhydrous DMSO or

DMF to prepare a stock solution (e.g., 10 mg/mL).

Conjugation Reaction: Add the Cy7.5 maleimide stock solution to the protein solution. The

molar ratio of dye to protein should be optimized, but a starting point of 10-20 moles of dye

per mole of protein is common.

Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at

4°C, protected from light.

Purification: Remove unconjugated dye by passing the reaction mixture through a size-

exclusion chromatography column. The labeled protein will elute first, followed by the

smaller, unconjugated dye molecules.

Characterization: Determine the degree of labeling by measuring the absorbance of the

purified conjugate at 280 nm (for the protein) and at the absorption maximum of the dye

(~788 nm).

Workflow for Protein Labeling with Cy7.5 Maleimide
The following diagram illustrates the general workflow for labeling a protein with Cy7.5
maleimide and its subsequent purification.
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Click to download full resolution via product page

Workflow for protein labeling with Cy7.5 maleimide.

Signaling Pathway Visualization
While Cy7.5 maleimide itself is not part of a signaling pathway, it is a tool used to visualize

components of such pathways. For instance, an antibody labeled with Cy7.5 maleimide can

be used to track a specific receptor protein involved in a signaling cascade.

The following diagram illustrates a generic signaling pathway where a Cy7.5-labeled antibody

is used to detect an activated receptor.
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Detection of a receptor in a signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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